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Compound of Interest

Compound Name: 3-Benzylidenecamphor

Cat. No.: B076166 Get Quote

Introduction

3-Benzylidenecamphor is a chemical UV filter that has been used in sunscreen and other

cosmetic products to protect the skin from UV radiation.[1][2] Its efficacy as a UV absorber,

particularly against UVA and UVB radiation, has led to its inclusion in various formulations.[1][3]

However, concerns regarding its potential endocrine-disrupting activity, specifically its

estrogenic effects, have led to regulatory scrutiny and restrictions in some regions.[4][5][6][7][8]

[9] In the European Union, it is permitted at a maximum concentration of 2%, although it has

been banned in France.[2][9][10] It is not an FDA-approved sunscreen agent in the United

States but can be used in cosmetics to protect the product from UV degradation.[2] Accurate

and reliable analytical methods are crucial for the quality control of cosmetic products

containing this compound and for research into its safety and environmental fate.

This application note details a robust High-Performance Liquid Chromatography with Ultraviolet

detection (HPLC-UV) method for the quantitative analysis of 3-benzylidenecamphor. The

described protocols are intended for researchers, scientists, and professionals in the drug

development and cosmetic industries.

Experimental Workflow
The overall workflow for the HPLC-UV analysis of 3-benzylidenecamphor is depicted in the

following diagram. This process begins with sample and standard preparation, followed by

chromatographic separation and detection, and concludes with data analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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